N-{3-[(2-propylpentanoyl)amino]phenyl}thiophene-2-carboxamide

• Molecular Formula: C19H24N2O2S
• Molecular Weight: 344.5 g/mol
• IUPAC Name: N-[3-(2-propylpentanoylamino)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H24N2O2S/c1-3-7-14(8-4-2)18(22)20-15-9-5-10-16(13-15)21-19(23)17-11-6-12-24-17/h5-6,9-14H,3-4,7-8H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: NPXNBEQUKNAMAY-UHFFFAOYSA-N
• SMILES: CCCC(CCC)C(=O)NC1=CC=CC(=C1)NC(=O)C2=CC=CS2

Description

N-{3-[(2-propylpentanoyl)amino]phenyl}thiophene-2-carboxamide, commonly known as PTAC, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. PTAC is a member of the thiophene family, which is known for its biological activity and potential therapeutic applications.

Mechanism of Action

The mechanism of action of PTAC is not fully understood. However, studies have shown that PTAC inhibits the activity of histone deacetylases, which are enzymes that play a crucial role in gene expression and cancer progression. PTAC also inhibits the production of pro-inflammatory cytokines and chemokines, which are molecules that play a crucial role in the inflammatory response.
Biochemical and Physiological Effects
PTAC has been shown to have various biochemical and physiological effects. In cancer cells, PTAC induces cell death by inhibiting the activity of histone deacetylases. Inflammatory cells, PTAC inhibits the production of pro-inflammatory cytokines and chemokines, which reduces the inflammatory response. PTAC has also been shown to have antioxidant properties, which can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

PTAC has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. It is also stable and can be stored for long periods without degradation. However, PTAC has some limitations. It is a relatively new compound, and its mechanism of action is not fully understood. It also has low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for PTAC research. In medicinal chemistry, PTAC has shown promising results as an anticancer agent. Further studies are needed to determine its efficacy in vivo and to optimize its pharmacokinetic properties. PTAC also has potential applications in the field of organic electronics due to its electronic properties. Further studies are needed to explore its potential applications in this field. Lastly, PTAC has potential applications as an anti-inflammatory agent. Further studies are needed to determine its efficacy in vivo and to identify its molecular targets.
Conclusion
In conclusion, PTAC is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. PTAC has been extensively studied for its potential applications in medicinal chemistry, material science, and organic electronics. It has shown promising results as an anticancer agent and anti-inflammatory agent. However, further studies are needed to determine its efficacy in vivo and to identify its molecular targets. Overall, PTAC is a promising compound that has the potential to make significant contributions to various fields of research.

Synthesis Methods

The synthesis of PTAC involves the reaction of 3-aminophenylthiophene-2-carboxylic acid with 2-propylpentanoyl chloride in the presence of a base. The resulting product is then purified using column chromatography to obtain the pure compound. The purity of the compound is confirmed using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

PTAC has been extensively studied for its potential applications in various fields such as medicinal chemistry, material science, and organic electronics. In medicinal chemistry, PTAC has shown promising results as an anticancer agent. Studies have shown that PTAC induces cell death in various cancer cell lines by inhibiting the activity of histone deacetylases, which are enzymes that play a crucial role in cancer progression. PTAC has also been studied for its potential use as an anti-inflammatory agent. Studies have shown that PTAC inhibits the production of pro-inflammatory cytokines and chemokines, which are molecules that play a crucial role in the inflammatory response.